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Compound of Interest

Compound Name: Jervinone

Cat. No.: B15136489

L Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. Jervinone, a C-nor-D-homosteroidal jerveratrum alkaloid, requires

careful consideration for its end-of-life management. This guide provides a comprehensive

overview of the recommended disposal procedures for Jervinone, emphasizing safety and

compliance.

Chemical and Physical Properties of Jervinone

A thorough understanding of a compound's properties is the foundation of safe handling and

disposal. Below is a summary of Jervinone's key chemical and physical characteristics.

Property Value

CAS Number 469-60-3

Molecular Formula C27H37NOs

Molecular Weight 423.59 g/mol

Appearance Powder

Solubility Soluble in Chloroform, Dichloromethane, Ethyl
Acetate, DMSO, Acetone.[1]

Storage Desiccate at -20°C[1]
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Jervinone Disposal Workflow

The following diagram outlines the logical steps for the proper disposal of Jervinone waste,

from initial handling to final disposition.

Step 1: Personal Protective Equipment (PPE) Step 2: Waste Segregation & Collection

Click to download full resolution via product page

Figure 1. A flowchart illustrating the procedural steps for the safe disposal of Jervinone waste.

Detailed Experimental Protocol for Jervinone
Disposal

While a specific protocol for Jervinone is not readily available, the following general procedure
for the disposal of solid and liquid chemical waste should be adapted and strictly followed. This

protocol is based on standard laboratory safety practices.
1. Personal Protective Equipment (PPE):

o Always wear appropriate personal protective equipment, including safety goggles, a lab coat,
and chemical-resistant gloves, when handling Jervinone waste.

2. Waste Segregation:

e Solid Waste: Collect all Jervinone-contaminated solid materials, such as unused Jervinone
powder, contaminated personal protective equipment (gloves, etc.), and disposable labware
(e.g., pipette tips, weighing boats), in a designated, clearly labeled, and sealable hazardous

waste container.
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Ligquid Waste: Collect all solutions containing Jervinone in a separate, leak-proof, and
clearly labeled hazardous waste container. Ensure the container is compatible with the
solvents used. Do not mix incompatible waste streams.

. Container Management:

All waste containers must be accurately labeled with the words "Hazardous Waste," the full
chemical name ("Jervinone"), and the primary hazard(s).

Keep waste containers securely sealed at all times, except when adding waste.

Do not overfill containers. Leave adequate headspace to allow for expansion.

. Decontamination of Reusable Items:

Decontaminate any reusable glassware or equipment that has come into contact with
Jervinone.

A thorough wash with an appropriate solvent in which Jervinone is soluble (e.g., acetone,
ethanol), followed by a standard laboratory cleaning procedure, is recommended.

Collect the initial solvent rinse as hazardous liquid waste.

. Temporary Storage:

Store sealed and labeled hazardous waste containers in a designated, secure, and well-
ventilated secondary containment area, away from general laboratory traffic.

The storage area should be clearly marked as a hazardous waste accumulation site.

. Final Disposal:

Arrange for the collection and disposal of the Jervinone waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.[2][3]

Provide the waste manifest with accurate information about the contents of the waste
containers.
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Never dispose of Jervinone down the drain or in the regular trash.[3]

Important Considerations:

Consult Safety Data Sheets (SDS): Although a specific SDS for Jervinone disposal was not
found in the search results, it is crucial to consult the SDS for any chemical. If a specific SDS
for Jervinone is available from the manufacturer, it will contain detailed safety and disposal
information. In its absence, consult the SDS for similar alkaloids or compounds with a similar
structure.

Institutional and Local Regulations: All waste disposal procedures must comply with your
institution's specific guidelines and local, state, and federal regulations.[4][5] Always consult
with your institution's EHS department for guidance.

Environmental Protection: Avoid release to the environment. Improper disposal can have
long-lasting negative effects on aquatic life and the ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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